![molecular formula C14H17N5OS B2376641 N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(cyclopentylthio)acetamide CAS No. 1448071-75-7](/img/structure/B2376641.png)
N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(cyclopentylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(cyclopentylthio)acetamide, also known as CPI-444, is a small molecule inhibitor of adenosine A2A receptor. It is a potential drug candidate for cancer immunotherapy due to its ability to enhance the anti-tumor immune response.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Antimicrobial Agents : A study by Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety, including compounds structurally similar to N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(cyclopentylthio)acetamide. These compounds were evaluated for their antimicrobial properties. The research found that certain synthesized compounds showed promising antimicrobial activity, highlighting the potential of such structures in developing new antimicrobial agents Bondock et al., 2008.
Insecticidal Applications
Insecticidal Agents : In another study, Fadda et al. (2017) utilized a similar precursor for synthesizing a variety of heterocycles, which were assessed for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. This demonstrates the compound's relevance in agricultural research, particularly in the synthesis of potential insecticidal agents Fadda et al., 2017.
Antitumor Activity
Antitumor Agents : The development of antitumor agents is another significant area of research. Masaret (2021) reported on the synthesis of new pyrimidine derivatives exhibiting notable antitumor activities. Such studies are crucial for the advancement of cancer treatment, showcasing the versatility of pyrimidine derivatives in medicinal chemistry Masaret, 2021.
Heterocyclic Synthesis
Heterocyclic Compound Synthesis : The creation of diverse heterocyclic compounds is a fundamental aspect of chemical research due to their wide range of applications. Elian et al. (2014) focused on the synthesis of polyfunctionally substituted heterocyclo pyrimidines, among other structures, demonstrating the synthetic versatility and potential applications of these compounds in various fields of chemistry and biology Elian et al., 2014.
properties
IUPAC Name |
2-cyclopentylsulfanyl-N-(6-pyrazol-1-ylpyrimidin-4-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5OS/c20-14(9-21-11-4-1-2-5-11)18-12-8-13(16-10-15-12)19-7-3-6-17-19/h3,6-8,10-11H,1-2,4-5,9H2,(H,15,16,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUZISCVBQQBIIU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)NC2=CC(=NC=N2)N3C=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.39 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(cyclopentylthio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.